Cas no 2172572-60-8 (5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid)

• Product Name: 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid
• CAS No: 2172572-60-8
• MF: C₁₀H₁₃F₃O₃
• MW: 238.203634023666
• CID: 6006670
• PubChem ID: 165836140
• Update Time: 2025-06-10

5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid
• 2172572-60-8
• EN300-1609704

• Inchi： 1S/C10H13F3O3/c1-9(2-3-9)6-4-5(8(14)15)7(16-6)10(11,12)13/h5-7H,2-4H2,1H3,(H,14,15)
• InChI Key： JLUBAGFVHHUWSX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)CC(C2(C)CC2)O1)(F)F

Computed Properties

• Exact Mass: 238.08167876g/mol
• Monoisotopic Mass: 238.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid

Comprehensive Overview of 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2172572-60-8)

The compound 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid (CAS No. 2172572-60-8) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the methylcyclopropyl and trifluoromethyl groups, contribute to its distinct physicochemical properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging applications of this compound, while also addressing frequently asked questions and trending topics in the scientific community.

One of the most intriguing aspects of 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid is its structural complexity. The presence of a cyclopropyl ring and a trifluoromethyl group introduces steric and electronic effects that can significantly influence its reactivity and biological activity. Researchers have explored its potential as a building block for the development of novel pharmaceuticals, particularly in the realm of enzyme inhibitors and receptor modulators. The carboxylic acid moiety further enhances its versatility, allowing for easy derivatization and conjugation with other molecular entities.

In recent years, the demand for fluorinated compounds like 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid has surged, driven by their unique properties such as enhanced metabolic stability and lipophilicity. These attributes make them particularly valuable in drug discovery, where improving pharmacokinetic profiles is a constant challenge. A growing body of literature highlights the role of trifluoromethyl groups in enhancing the bioavailability and target specificity of therapeutic agents, making this compound a subject of intense study.

The synthesis of 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid typically involves multi-step organic reactions, including cyclopropanation, oxidation, and carboxylation. Advanced techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high yields and enantiomeric purity. These synthetic approaches are often discussed in academic forums and patent literature, reflecting the compound's industrial relevance. Moreover, the use of green chemistry principles in its production aligns with the global push for sustainable and environmentally friendly manufacturing processes.

Beyond pharmaceuticals, 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid has found applications in agrochemicals. Its structural motifs are reminiscent of bioactive molecules used in crop protection, offering potential as a precursor for herbicides or fungicides. The agricultural sector's increasing focus on sustainable pest control solutions has spurred interest in such innovative compounds. Researchers are also investigating its utility in material science, particularly in the design of advanced polymers and coatings with tailored properties.

From an analytical perspective, characterizing 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid requires sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular conformation and purity, which are critical for ensuring reproducibility in research and industrial applications. The compound's spectroscopic data is often shared in open-access databases, facilitating collaboration and accelerating discovery.

As the scientific community continues to explore the potential of 5-(1-methylcyclopropyl)-2-(trifluoromethyl)oxolane-3-carboxylic acid, questions about its scalability, toxicity profile, and regulatory status remain at the forefront. Addressing these concerns is essential for its transition from laboratory curiosity to commercial product. Collaborative efforts between academia and industry will be pivotal in unlocking the full potential of this remarkable compound.